2-(2-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)acetamide
• InChI: InChI=1S/C16H22ClNO2/c17-14-9-5-4-8-13(14)10-16(20)18-11-15(19)12-6-2-1-3-7-12/h4-5,8-9,12,15,19H,1-3,6-7,10-11H2,(H,18,20)
• InChI Key: JKHJFFYLRXMIPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)CC2=CC=CC=C2Cl)O
• Molecular Formula: C16H22ClNO2
• Molecular Weight: 295.80 g/mol

Description

2-(2-chlorophenyl)-N-(2-cyclohexyl-2-hydroxyethyl)acetamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as aceclofenac, which is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain and inflammation in conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.

Scientific Research Applications

Anesthetic and Surgical Applications

One study discusses the use of ketamine, a compound closely related to the target molecule, as a safe and fast-acting surgical anesthetic in guinea pigs, highlighting its effectiveness and safety when combined with Acepromazine Maleate (Shucard, Andrew, & Beauford, 1975). This suggests potential applications of similar compounds in developing new anesthetics or surgical aids.

Structural Analysis and Material Science

Research on "2-Chloro-N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]acetamide" presents its crystal structure and intermolecular interactions, providing insights into molecular design and the development of materials with specific properties (Saravanan, Priya, Anand, Kabilan, & Selvanayagam, 2016). Such structural analyses are crucial for understanding and designing compounds with desired physical or chemical characteristics.

Potential Pesticide Development

A study on derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which are structurally related to the target compound, highlights their characterization as potential pesticides (Olszewska, Tarasiuk, & Pikus, 2009). This points to the possibility of utilizing similar acetamide derivatives in the development of new agrochemicals.

Fluorescence and Photovoltaic Efficiency

Another relevant study focuses on the spectroscopic analysis and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs, examining their potential as photosensitizers in dye-sensitized solar cells due to their good light-harvesting efficiency and photovoltaic efficiency (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020). This research suggests avenues for the application of similar compounds in renewable energy technologies.